Cas no 4346-18-3 (Phenyl butyrate)

• Product Name: Phenyl butyrate
• CAS No: 4346-18-3
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 44963
• PubChem ID: 20354
• Update Time: 2025-04-18

Phenyl butyrate Chemical and Physical Properties

Names and Identifiers

• Phenyl butyrate
• phenyl butanoate
• butanoic acid phenyl ester
• Buttersaeure-phenylester
• butyric acid phenyl ester
• Butyryloxy-benzol
• EINECS 224-405-9
• phenyl n-butanoate
• UNII-R9K49A127H
• Butyricacid, phenyl ester (6CI,7CI,8CI)
• EN300-7815962
• R9K49A127H
• AI3-11761
• FT-0635242
• Butyric acid, phenyl ester
• CHEBI:180407
• SCHEMBL62921
• NS00007892
• phenyl ethyl acetate
• AKOS002952627
• Q27288012
• DTXSID30195857
• FEMA NO. 4621
• A826287
• 4346-18-3
• Butanoic acid, phenyl ester
• Butanoic acid, 9CI
• Ph ester
• STL280427
• DTXCID70118348
• DB-051088
• G30608

• Inchi： 1S/C10H12O2/c1-2-6-10(11)12-9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3
• InChI Key： IGVPBCZDHMIOJH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(CCC)=O

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.0382
• Boiling Point: 225°C (estimate)
• Flash Point: 90.3°C
• Refractive Index: 1.5155 (estimate)
• PSA: 26.30000
• LogP: 2.39210
• FEMA: 4621 | PHENYL BUTYRATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters